BE“GHE Foundational & Exploratory

Check Availability & Pricing

6-(3-Chlorophenyl)pyrimidine-2,4-diamine
molecular weight and formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

6-(3-Chlorophenyl)pyrimidine-2,4-
Compound Name:

diamine
CAS No.: 1251025-80-5
Cat. No.: B1464712

Get Quote

\ J

An In-Depth Technical Guide to 6-(3-Chlorophenyl)pyrimidine-2,4-diamine

This technical guide provides a comprehensive overview of 6-(3-chlorophenyl)pyrimidine-
2,4-diamine, a compound of significant interest in medicinal chemistry and drug development.
We will delve into its fundamental properties, a detailed synthesis protocol grounded in
established chemical principles, its potential therapeutic applications, and the analytical
methodologies required for its characterization. This document is intended for researchers,
scientists, and professionals in the field of drug discovery.

Introduction: The 2,4-Diaminopyrimidine Scaffold

The 2,4-diaminopyrimidine core is a privileged scaffold in medicinal chemistry, forming the
structural basis for numerous therapeutic agents.[1] These compounds are renowned for their
ability to mimic endogenous purines and pteridines, enabling them to interact with a wide array
of biological targets. A notable class of drugs based on this scaffold are the dihydrofolate
reductase (DHFR) inhibitors, which include antibacterial agents like trimethoprim and
anticancer drugs.[1] The versatility of the pyrimidine ring allows for substitution at various
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positions, enabling the fine-tuning of a compound's pharmacological profile. The introduction of
an aryl group at the 6-position, as in the case of 6-(3-chlorophenyl)pyrimidine-2,4-diamine,
can significantly influence its biological activity, offering opportunities for the development of
novel therapeutics.[2][3]

Physicochemical Properties

The fundamental molecular characteristics of 6-(3-chlorophenyl)pyrimidine-2,4-diamine are
crucial for its handling, formulation, and interpretation of biological activity data.

Property Value

Molecular Formula C10H9CINa4

Molecular Weight 220.66 g/mol

IUPAC Name 6-(3-chlorophenyl)pyrimidine-2,4-diamine
CAS Number Not available (specific compound)

Note: The molecular formula and weight have been calculated based on the chemical structure,
derived from the substitution of a 3-chlorophenyl group onto the 6-position of a 2,4-
diaminopyrimidine core.

Synthesis of 6-(3-Chlorophenyl)pyrimidine-2,4-
diamine

The synthesis of 6-aryl-2,4-diaminopyrimidines is efficiently achieved through a palladium-
catalyzed Suzuki-Miyaura cross-coupling reaction.[2][4][5] This approach offers high yields and

tolerates a wide range of functional groups. The synthesis is typically a two-step process
starting from the commercially available 2,4-diamino-6-hydroxypyrimidine.

Step 1: Chlorination of 2,4-Diamino-6-hydroxypyrimidine

The initial step involves the conversion of the hydroxyl group at the 6-position to a chlorine
atom, creating the reactive precursor, 6-chloro-pyrimidine-2,4-diamine. This is a standard
procedure in pyrimidine chemistry.[1]
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Protocol:

To 2,4-diamino-6-hydroxypyrimidine (1.00 g, 7.93 mmol), add phosphorus oxychloride
(POCls, 9 mL).

Stir the reaction mixture at 97 °C for 17 hours.
Carefully guench the reaction by slowly adding the mixture to ice water.

Heat the aqueous solution at 90 °C for 1 hour to ensure complete hydrolysis of excess
POCls.

Adjust the pH of the solution to 8 with a sodium hydroxide (NaOH) solution.
Extract the product with ethyl acetate (3 x 150 mL).

Combine the organic layers, dry over anhydrous sodium sulfate (Na2S0Oa), filter, and
concentrate under reduced pressure to yield 6-chloro-pyrimidine-2,4-diamine.[1]

Step 2: Suzuki-Miyaura Cross-Coupling

The second step is the palladium-catalyzed cross-coupling of 6-chloro-pyrimidine-2,4-diamine

with (3-chlorophenyl)boronic acid. The choice of palladium catalyst and base is critical for the

reaction's success.[2][6]

Protocol:

In a reaction vessel, combine 6-chloro-pyrimidine-2,4-diamine (1 equivalent), (3-
chlorophenyl)boronic acid (1.2 equivalents), and a palladium catalyst such as
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (0.05 equivalents).

Add a suitable base, such as sodium carbonate (NazCOs, 2 equivalents).

The reaction is typically carried out in a solvent mixture, such as n-propanol or a mixture of
an organic solvent and water.

Heat the reaction mixture to reflux and monitor its progress using thin-layer chromatography
(TLC).

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.mdpi.com/1420-3049/22/10/1592
https://www.researchgate.net/publication/256860327_Synthesis_of_6-Aryl-24-diamino-pyrimidines_and_Triazines_Using_Palladium_Catalyzed_Suzuki_Cross-Coupling_Reactions
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Upon completion, cool the reaction mixture and perform an agueous work-up.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

e Dry the combined organic layers over anhydrous NazSOu4, filter, and concentrate under
reduced pressure.

» Purify the crude product by flash column chromatography or recrystallization to obtain pure
6-(3-chlorophenyl)pyrimidine-2,4-diamine.[5][7]

Synthesis Workflow Diagram
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Caption: Synthesis of 6-(3-Chlorophenyl)pyrimidine-2,4-diamine.

Potential Therapeutic Applications
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While specific biological data for 6-(3-chlorophenyl)pyrimidine-2,4-diamine is not extensively
published, the broader class of 6-substituted 2,4-diaminopyrimidines has shown significant
promise in several therapeutic areas.

» Anticancer Activity: Many 2,4-diaminopyrimidine derivatives are potent inhibitors of
dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and cell proliferation.
[8] This makes them attractive candidates for cancer chemotherapy. Additionally, related
compounds have been investigated as inhibitors of Epidermal Growth Factor Receptor
(EGFR), a key target in non-small cell lung cancer.[9]

» Antimicrobial Agents: The inhibition of microbial DHFR is a well-established mechanism for
antibacterial action. The selectivity of these compounds for microbial over mammalian DHFR
is a key aspect of their therapeutic utility.[8]

» Anti-inflammatory Properties: Pyrimidine derivatives have been explored for their anti-
inflammatory effects, which are attributed to the inhibition of inflammatory mediators such as
prostaglandin E2 and certain interleukins.[10]

The presence of the 3-chlorophenyl substituent on the pyrimidine core of the title compound is
expected to modulate its interaction with biological targets, potentially leading to novel and
selective therapeutic agents.

Purification and Analytical Characterization

Ensuring the purity and confirming the structure of the synthesized 6-(3-
chlorophenyl)pyrimidine-2,4-diamine is paramount for its use in biological assays.

Purification Techniques

e Flash Column Chromatography: This is a standard method for purifying organic compounds
based on their polarity. A silica gel stationary phase with a suitable mobile phase (e.g., a
gradient of ethyl acetate in hexane) can be employed.[11]

o Recrystallization: For solid compounds, recrystallization from an appropriate solvent system
is an effective and economical purification method.[11]
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Preparative High-Performance Liquid Chromatography (HPLC): For achieving very high
purity, preparative HPLC is the method of choice. A C18 reversed-phase column with a
mobile phase of acetonitrile and water (often with additives like formic acid) is commonly
used.[11]

Analytical Workflow Diagram
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Caption: Post-synthesis purification and analysis workflow.

Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
elucidating the molecular structure. The proton NMR will show characteristic signals for the
aromatic protons of the chlorophenyl ring and the pyrimidine core, as well as the amine
protons. The carbon NMR will confirm the number of unique carbon atoms.

Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound, confirming the molecular formula. High-resolution mass spectrometry (HRMS)
can provide the exact mass, further validating the elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups
present in the molecule, such as the N-H stretches of the amine groups and the C=N and
C=C bonds within the aromatic rings.
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Conclusion

6-(3-Chlorophenyl)pyrimidine-2,4-diamine represents a promising scaffold for the

development of novel therapeutic agents. Its synthesis via a robust Suzuki-Miyaura coupling

protocol makes it readily accessible for further investigation. The rich pharmacology of the 2,4-

diaminopyrimidine class of compounds provides a strong rationale for exploring the biological

activities of this particular derivative in areas such as oncology and infectious diseases. This

guide provides the foundational knowledge for researchers to synthesize, purify, and

characterize this compound, paving the way for future discoveries in drug development.

References

Cooke, G., et al. (2001). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using
Palladium Catalyzed Suzuki Cross-Coupling Reactions. Tetrahedron. [Link]

Nenajdenko, V. G., et al. (2006). A new method for the synthesis of 2,4-diamino-6-
arylpyrimidines. Cheminform. [Link]

ResearchGate. (n.d.). Suzuki-Miyaura cross-coupling reaction of 6-chloropyrimidine-2,4-
diamine. Retrieved February 10, 2024, from [Link]

Rosowsky, A., et al. (1998). 6-Substituted 2,4-diaminopyrido[3,2-d]pyrimidine analogues of
piritrexim as inhibitors of dihydrofolate reductase from rat liver, Pneumocystis carinii, and
Toxoplasma gondii and as antitumor agents. Journal of Medicinal Chemistry. [Link]

An, B., et al. (2025). The new N2-phenyl-N4-5-(dimethylphosphinyl)-6-quinoxalinamine
pyrimidine-2,4-diamine derivatives as EGFR inhibitors to overcome C797S-mediated
resistance. Bioorganic & Medicinal Chemistry. [Link]

Al-Ostath, A., et al. (2023). Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and
6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity,
and Computational Studies. Molecules. [Link]

ACS Publications. (n.d.). Synthesis and antitumor activity of 2,4-diamino-6-(2,5-
dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine. Journal of Medicinal Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1464712/docs?utm_src=pdf-body#6-3-chlorophenyl-pyrimidine-2-4-diamine-molecular-weight-and-formula
https://www.researchgate.net/publication/244520755_Synthesis_of_6-Aryl-24-diamino-pyrimidines_and_Triazines_Using_Palladium_Catalyzed_Suzuki_Cross-Coupling_Reactions
https://www.researchgate.net/publication/251608931_A_New_Method_for_the_Synthesis_of_24-Diamino-6-arylpyrimidines
https://www.researchgate.net/figure/Suzuki-Miyaura-cross-coupling-reaction-of-6-chloropyrimidine-2-4-diamine_fig3_327334759
https://pubmed.ncbi.nlm.nih.gov/9804692/
https://pubmed.ncbi.nlm.nih.gov/40345060/
https://www.mdpi.com/1420-3049/28/18/6656
https://pubs.acs.org/doi/10.1021/jm00114a020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Chen, Y.-L., et al. (2017). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and
Biological Evaluation of Their Anti-Tubercular Activities. Molecules. [Link]

o Kumar, N., et al. (2013). Synthesis and pharmacological screening of 4, 6-substituted di-
(phenyl) pyrimidin-2-amines. Saudi Pharmaceutical Journal. [Link]

e Academia.edu. (n.d.). Synthesis and biological activity of new derivatives of 6-chloro-5-((4-
chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy- N, N-
dimethylpyrimidin-2-amine. [Link]

e Rashid, H. U, et al. (2021). Research developments in the syntheses, anti-inflammatory
activities and structure—activity relationships of pyrimidines. RSC Advances. [Link]

» Beijing Entrepreneur Science & Trading Co., Ltd. (n.d.). 2,4-Diamino-6-chloropyrimidine CAS
156-83-2. [Link]

o National Center for Biotechnology Information. (n.d.). One-pot Double Suzuki Couplings of
Dichloropyrimidines. PubMed Central. [Link]

 IntechOpen. (2025). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review.
[Link]

o National Center for Biotechnology Information. (n.d.). 2,4-Diamino-6-chloropyrimidine.
PubChem. [Link]

e Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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